BVT173187

• CAS No.: 1374984-75-4
• Product Name: BVT173187
• Molecular Formula: C14H10Cl3NO2
• Molecular Weight: 330.59
• IUPAC Name: 3,5-dichloro-N-(2-chloro-5-methylphenyl)-2-hydroxybenzamide
• Standard InChI: InChI=1S/C14H10Cl3NO2/c1-7-2-3-10(16)12(4-7)18-14(20)9-5-8(15)6-11(17)13(9)19/h2-6,19H,1H3,(H,18,20)
• Standard InChIKey: UCOQCHLODZCXRH-UHFFFAOYSA-N
• SMILES: O=C(NC1=CC(C)=CC=C1Cl)C2=CC(Cl)=CC(Cl)=C2O
• Appearance: Solid powder
• Description: BVT173187 is a neutrophil formyl peptide receptors (FPR1) inhibitor. BVT173187 may be a therapeutic target for the development of novel drugs that may be used to reduce injuries in inflammatory diseases including asthma, rheumatoid arthritis, Alzheimer's disease and cardiovascular diseases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BVT173187; BVT 173187; BVT-173187.
• Reference: 1: Cevik-Aras H, Kalderén C, Jenmalm Jensen A, Oprea T, Dahlgren C, Forsman H. A non-peptide receptor inhibitor with selectivity for one of the neutrophil formyl peptide receptors, FPR 1. Biochem Pharmacol. 2012 Jun 15;83(12):1655-62. doi: 10.1016/j.bcp.2012.02.024. PubMed PMID: 22410002.
• Last Modified: Aug 20 2021